![molecular formula C8H6N2O B115817 1H-Benzo[d]imidazole-4-carbaldehyde CAS No. 144876-36-8](/img/structure/B115817.png)
1H-Benzo[d]imidazole-4-carbaldehyde
Overview
Description
1H-Benzo[d]imidazole-4-carbaldehyde is a chemical compound with diverse applications in organic synthesis, pharmaceuticals, and materials science . It is a 4-formyl derivative of imidazole used in the preparation of C17,20-lyase inhibitor for the treatment of androgen-dependent prostate cancer .
Synthesis Analysis
This compound can be synthesized using glyoxal and formaldehyde in ammonia . This synthesis, despite producing relatively low yields, is still used to create C-substituted imidazoles .
Molecular Structure Analysis
Three new crystal structures of 1H-benzo[d]imidazole derivatives were determined. In the structures of these compounds, an identical system of hydrogen bonds, C (4), was observed .
Chemical Reactions Analysis
This compound is a valuable chemical compound with diverse applications in organic synthesis . It is used as a catalyst in compound synthesis and the process of developing new drugs .
Physical And Chemical Properties Analysis
This compound is a white to light yellow powder . It is a structure that, despite being small, has a unique chemical complexity .
Scientific Research Applications
Crystallographic Analysis
1H-Benzo[d]imidazole-4-carbaldehyde and its derivatives have been explored in crystallographic studies. For instance, the structure of a related compound, 1-(propa-1,2-dienyl)-1H-benzo[d]imidazole-2-carbaldehyde, was determined using X-ray crystallography, highlighting the compound's crystalline properties in a monoclinic system (Selvanayagam et al., 2010).
Chemical Synthesis and Derivatives
The synthesis and characterization of derivatives of this compound have been a focal point in medicinal chemistry. The compound serves as a precursor for various imidazole derivatives with potential biological activities, as demonstrated in studies involving the synthesis of new 4-methyl-5-imidazole carbaldehyde derivatives (Orhan et al., 2019).
Photoluminescence Properties
In the realm of materials science, derivatives of this compound have been used to study photoluminescence properties. The ligand 1-methyl-1H-benzo[d]imidazole-2-carbaldehyde, for instance, was used in the formation of zinc(II) mononuclear complexes, demonstrating varying photoluminescence behaviors influenced by isomerization (Li et al., 2019).
Biological Activity
Research has also explored the biological potential of this compound derivatives. For example, a study synthesized tri-substituted imidazole derivatives and assessed their antibacterial and antioxidant activities (Brahmbhatt et al., 2018).
Catalytic Reactions
The compound has been utilized in catalytic reactions to synthesize other chemical entities. An example is the copper-catalyzed oxidative coupling of α,β-unsaturated aldehydes with amidines to produce 1,2,4-trisubstituted-1H-imidazole-5-carbaldehydes, demonstrating its utility in complex chemical synthesis (Li et al., 2015).
Antioxidant and Anti-Inflammatory Studies
Several studies have synthesized derivatives of this compound to evaluate their antioxidant and anti-inflammatory activities. For instance, the synthesis of 1-Benzoyl-3-phenyl-1H-pyrazole-4-carbaldehyde derivatives showcased significant antioxidant and anti-inflammatory activity (Sudha et al., 2021).
Environmental Applications
In environmental science, the compound's derivatives have been synthesized under green protocols, emphasizing the importance of environmentally friendly methods in chemical synthesis (Shirole et al., 2017).
Kinetic and Mechanistic Studies
Kinetic and mechanistic studies involving this compound have been conducted to understand its reactivity. For example, the oxidative conversion of various imidazoles to imidazolones was kinetically investigated, offering insights into the compound's chemical behavior (Manjunatha & Puttaswamy, 2016).
Mechanism of Action
Target of Action
1H-Benzo[d]imidazole-4-carbaldehyde, also known as 1H-Benzimidazole-7-carboxaldehyde, is a derivative of imidazole . Imidazoles are key components to functional molecules that are used in a diverse range of applications . .
Mode of Action
It is known that imidazole derivatives can have various modes of action depending on their specific structure and the functional groups they contain .
Biochemical Pathways
Imidazole derivatives are known to be involved in a wide range of biochemical processes .
Pharmacokinetics
It is suggested that imidazole derivatives can be tested as potential drugs, indicating that they may have favorable adme properties .
Result of Action
It is known that imidazole derivatives can have various biological activities, including antimicrobial activity .
Action Environment
It is known that the reaction conditions for the synthesis of imidazole derivatives can be mild enough for the inclusion of a variety of functional groups .
Safety and Hazards
Future Directions
1H-Benzo[d]imidazole-4-carbaldehyde has potential applications in the field of medicinal chemistry. It is a promising candidate for the development of new drugs, particularly in the treatment of cancer . Further evaluation of this compound for its therapeutic use as an anticancer agent is proposed .
Biochemical Analysis
Biochemical Properties
1H-Benzo[d]imidazole-4-carbaldehyde has been found to interact with various enzymes and proteins. For instance, it has been shown to undergo reductive amination with the amine in the presence of sodium borohydride to form secondary amines . This suggests that this compound could potentially interact with enzymes involved in reductive amination reactions.
Cellular Effects
Derivatives of 1H-benzo[d]imidazole have been tested for in vitro antibacterial activity against Gram-positive bacteria and Gram-negative bacteria, as well as antifungal activity . This suggests that this compound may also have antimicrobial properties.
Molecular Mechanism
It is known that imidazole derivatives can interact with various biomolecules through hydrogen bonding . This could potentially influence enzyme activity, gene expression, and other cellular processes.
Temporal Effects in Laboratory Settings
It is known that imidazole derivatives can be stable under certain conditions
Metabolic Pathways
Imidazole derivatives are known to be involved in various biochemical reactions
properties
IUPAC Name |
1H-benzimidazole-4-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2O/c11-4-6-2-1-3-7-8(6)10-5-9-7/h1-5H,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UNGJRTXGRUDJGM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C2C(=C1)NC=N2)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30627406 | |
Record name | 1H-Benzimidazole-4-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30627406 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
146.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
144876-36-8 | |
Record name | 1H-Benzimidazole-4-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30627406 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1H-1,3-benzodiazole-4-carbaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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